3-Methylpyridine-2-carbaldehyde

• IUPAC Name: 3-methylpyridine-2-carbaldehyde
• InChI: InChI=1S/C7H7NO/c1-6-3-2-4-8-7(6)5-9/h2-5H,1H3
• InChI Key: JDYVLWWFVYNMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C=O
• Molecular Formula: C7H7NO
• DSSTOX Substance ID: DTXSID40363545
• Molecular Weight: 121.14 g/mol
• CAS No.: 55589-47-4

Description

3-Methylpyridine-2-carbaldehyde (3-MP-2-CA) is an organic compound that is used in a variety of scientific applications. It is a colorless, volatile liquid with a pungent odor and is a key intermediate in the synthesis of several important compounds. 3-MP-2-CA is also known as methyl pyridine-2-carbaldehyde, 2-methyl-3-pyridinecarbaldehyde, and 3-methyl-2-pyridinecarbaldehyde.

Scientific Research Applications

Synthesis of Schiff Bases

One significant application of pyridine derivatives involves the synthesis of Schiff bases, which are important for their biological activities and roles in chemical synthesis. For instance, new 2-chloro-5-methylpyridine-3-carbaldehyde imines were prepared conveniently, showcasing the compound's utility in producing biologically active molecules and pesticides (Gangadasu, Raju, & Jayathirtha Rao, 2002).

Catalysis and Synthetic Chemistry

Pyridine carbaldehydes have been used as intermediates in palladium-catalyzed reactions, demonstrating their value in constructing complex molecular structures. For example, palladium-catalyzed cyclization of 3-bromopyridine-4-carbaldehyde with carbon monoxide and carboxylic acids produced 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates (Cho & Kim, 2008).

Material Science and Coordination Chemistry

In material science, pyridine carbaldehydes are utilized in the synthesis of metal complexes with potential applications in magnetism and catalysis. Research demonstrated the use of 6-methylpyridine-2-carbaldehydeoxime in nickel(II) carboxylate chemistry, leading to the synthesis of complexes with interesting structural and magnetic properties (Escuer, Vlahopoulou, & Mautner, 2011).

Anticancer Activity

Pyridine derivatives, including those related to 3-methylpyridine-2-carbaldehyde, have been studied for their potential anticancer activities. Synthesis and characterization of new complexes of 6-methylpyridine-2-carbaldehydethiosemicarbazone revealed significant in vitro cytotoxic activity against human colon and prostate cancer cell lines, showcasing the therapeutic potential of these compounds (Elsayed et al., 2014).

Safety and Hazards

3-Methylpyridine-2-carbaldehyde is classified as a combustible liquid. It is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using this substance only in well-ventilated areas. Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be used when handling this compound.

Mechanism of Action

Target of Action

3-Methylpyridine-2-carbaldehyde is a complex organic compound with the empirical formula C7H7NO Similar compounds such as 3-methylpyridine have been found to interact with enzymes like collagenase 3 and stromelysin-1 .

Pharmacokinetics

Its physical properties such as a density of 1080 g/mL at 25 °C and a refractive index of n20/D 1.538 suggest that it may have certain pharmacokinetic characteristics common to other similar compounds.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is recommended to store this compound under inert gas (nitrogen or Argon) at 2-8°C . Its solubility, volatility, and reactivity can also be affected by temperature, pH, and the presence of other substances.

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-(hydroxymethyl)-3-methylpyridine (1.08 g, 8.77 mmol) in dry CH2Cl2 (45 mL) at room temperature was added MnO2 (8.09 g, 79.1 mmol). The mixture was stirred for 21 hrs then filtered through celite. The filtrate was concentrated to give 0.68 g (64%) of 3-methylpyridine-2-carboxaldehyde. 1H NMR (CDCl3) □ 2.66 (s, 3H), 7.39 (dd, 1H, J=8.3, 4.3 Hz), 7.63 (d, 1H, J=7.9 Hz), 8.66 (d, 1H, J=3.3 Hz), 10.19 (s, 1H). This was used without further purification.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 2-amino-5-fluoro-N-methoxy-N-methylbenzamide (1.0 g, 5.05 mmol) in THF (4.2 mL) was added isopropylmagnesium chloride (2.0M in THF, 5.0 mL, 10.1 mmol) at −40° C. The temperature was allowed to rise to −10° C. over 40 min then was lowered to −40° C. in an acetonitrile/dry ice bath. 3-Methyl-2-pyridinylmagnesium bromide (0.25M in THF, 20.2 mL, 5.0 mmol) was added dropwise and the solution was allowed to rise to rt over one hour. The solution was partitioned between satd ammonium chloride solution and DCM; organic extracts were concentrated then purified by silica gel column chromatography eluting with a gradient of 10-70% EtOAc in hexane to afford 2-amino-5-fluorophenyl)(3-methylpyridin-2-yl)methanone as a yellow oil: LC-MS (ESI) m/z 231.2 [M+H]+.

Synthesis routes and methods IV

Procedure details

3-Methyl-pyridine-2-carbaldehyde (200 mg, 33.0%) was obtained from 0.25 M 3-methyl-2-pyridinylmagnesium bromide of THF solution (20 mL, 5 mmol) with DMF (0.773 mL, 10 mmol) at room temperature under argon.